1-{1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carbonyl}-3,3-dimethylpiperidine-2-carbonitrile

• IUPAC Name: 3,3-dimethyl-1-(1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonyl)piperidine-2-carbonitrile
• InChI: InChI=1S/C15H20N4O/c1-15(2)7-4-8-19(12(15)9-16)14(20)13-10-5-3-6-11(10)17-18-13/h12H,3-8H2,1-2H3,(H,17,18)
• InChI Key: KLBLHZDLSXFVDV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1C#N)C(=O)C2=NNC3=C2CCC3)C
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

The compound “1-{1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carbonyl}-3,3-dimethylpiperidine-2-carbonitrile” is a complex organic molecule. It contains a cyclopenta[c]pyrazole ring, which is a bicyclic structure consisting of a five-membered cyclopentane ring fused with a pyrazole ring. The molecule also contains a piperidine ring, which is a six-membered ring with one nitrogen atom, and two carbonitrile groups, which consist of a carbon triple-bonded to a nitrogen.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyclopenta[c]pyrazole and piperidine rings would give the molecule a rigid, cyclic structure. The carbonitrile groups would likely contribute to the polarity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The carbonyl group could be involved in various reactions, such as nucleophilic addition or reduction. The carbonitrile groups might undergo reactions such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar carbonitrile groups might increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The study and application of this compound could be a potential area of research in organic chemistry or medicinal chemistry. Its unique structure might give it interesting properties that could be explored in future studies.